
Prodigiosin: A Natural Dye for Advanced Textiles

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Prodigiosine

Cat. No.: B10828770

Get Quote

Application Notes and Protocols for Researchers and Drug Development Professionals

Prodigiosin, a vibrant red pigment produced by various bacteria, is emerging as a promising

natural dye for textiles, offering not only a sustainable alternative to synthetic colorants but also

conferring unique bioactive properties to the fabric. This document provides detailed application

notes and protocols for the extraction, application, and characterization of prodigiosin as a

textile dye, with a focus on its functional advantages.

Introduction
Prodigiosin is a family of natural red pigments characterized by a common

pyrrolylpyrromethane skeleton. Produced by microorganisms such as Serratia marcescens and

Pseudomonas putida, it has garnered significant interest for its potential applications in textile

dyeing.[1] Beyond its coloring ability, prodigiosin imparts valuable functionalities to fabrics,

including antimicrobial and pH-sensing (halochromic) properties, making it a candidate for

advanced textiles in medical and smart apparel applications.[1][2] The dyeing process can be

optimized for various natural and synthetic fibers, with parameters like pH, temperature, and

the use of mordants playing a crucial role in color strength and fastness.[3][4]
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The following tables summarize the key quantitative data from various studies on the

application of prodigiosin as a textile dye.

Table 1: Optimal Dyeing Conditions for Various Textiles
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Textile
Fiber

Prodigios
in Source

Temperat
ure (°C)

Time
(min)

pH Mordant
Key
Findings

Cotton

Serratia

marcescen

s

90 60 3 None

Achieved

greatest

color

strength

with good

fastness

properties.

[4][5]

Cotton
Pseudomo

nas putida
80 60 Neutral

Tannic Acid

(pre-

mordanting

)

Neutral

prodigiosin

yielded

higher

color

strength.[2]

Jute

Serratia

marcescen

s SS1

80 60 7

Tannic Acid

(pre-

mordant)

Maximum

dye uptake

(K/S of 6.6)

was

observed.

[3]

Polyester
Pseudomo

nas putida
130 45 Neutral None

Showed

excellent

fastness

properties.

[1][2]

Silk
Zooshikella

rubidus
60 60 4

Not

specified

Optimal

conditions

for silk

dyeing.[3]

Silk Serratia

marcescen

s

80 30 2.1 None Resulted in

high color

strength
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and good

color

fastness.[6]

Wool
Pseudomo

nas putida
100 60 Neutral None

Effective

dyeing

temperatur

e.[2]

Nylon
Pseudomo

nas putida
100 60 Neutral None

Effective

dyeing

temperatur

e.[2]

Acrylic Vibrio sp. 80 60 4.5 None

Dyed

effectively

under

acidic

conditions.

[7]

Table 2: Color Fastness Properties of Prodigiosin-Dyed Textiles
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Textile
Fiber

Mordant

Washing
Fastness
(Grey
Scale)

Rubbing
Fastness
(Wet/Dry)

Perspiratio
n Fastness
(Acidic/Alka
line)

Light
Fastness
(Blue Wool
Scale)

Jute Tannic Acid

2 (with

mordant), 1

(without

mordant)

4-5 (wet, with

mordant), 4

(wet, without

mordant)

4-5 (with

mordant), 4

(without

mordant)

Not specified

Cotton None Good Good Good Not specified

Polyester None

Good (Color

difference up

to 5)

Not specified Not specified
Good (Up to

16)

Cotton None

Good (Color

difference up

to 14)

Not specified Not specified
Good (Up to

15)

Table 3: Antimicrobial Activity of Prodigiosin-Dyed Textiles

Textile Fiber Test Organism Result

Cotton Staphylococcus aureus 99.2% bacteriostatic rate[4]

Cotton Escherichia coli 85.5% bacteriostatic rate[4]

Prodigiosin-printed samples Pseudomonas aeruginosa
Strong antimicrobial activity[1]

[2]

Jute Pathogenic bacteria
Maximum activity against P.

aeruginosa[3]

Wool E. coli 52% reduction of bacteria[7]

Wool S. aureus 46% reduction of bacteria[7]

Silk E. coli 35% reduction of bacteria[7]

Silk S. aureus 29% reduction of bacteria[7]
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Experimental Protocols
Protocol for Prodigiosin Production and Extraction
This protocol is a generalized procedure based on common laboratory practices for the

production and extraction of prodigiosin from Serratia marcescens.

Materials:

Serratia marcescens culture

Nutrient broth or other suitable fermentation medium

Centrifuge and centrifuge tubes

Acidified methanol (e.g., methanol with 4% 1M HCl) or a mixture of methanol and chloroform

(1:1)[8]

Rotary evaporator (optional)

Spectrophotometer

Procedure:

Inoculate a sterile fermentation broth with a 24-hour-old culture of Serratia marcescens.[3]

Incubate the culture at 25-30°C for 48-72 hours with shaking (e.g., 150-200 rpm).[2]

Harvest the bacterial cells by centrifuging the culture broth at 10,000 rpm for 10-15 minutes

at 4°C.[2][3]

Discard the supernatant and resuspend the cell pellet in acidified methanol. The acidified

methanol helps to lyse the cells and extract the intracellular pigment.[3]

Incubate the mixture at 60°C for 20 minutes or shake at room temperature in the dark for 12

hours.[7][9]

Centrifuge the mixture to pellet the cell debris.
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Collect the supernatant containing the prodigiosin extract.

For a powdered dye, the solvent can be removed using a rotary evaporator.

Quantify the extracted prodigiosin by measuring the absorbance of the supernatant at

approximately 535 nm.[10]

Protocol for Textile Dyeing with Prodigiosin
This protocol outlines the general procedure for dyeing various textile fibers with the extracted

prodigiosin.

Materials:

Textile fabric (e.g., cotton, wool, silk, polyester)

Prodigiosin extract

Dyeing apparatus (e.g., water bath with shaker, infrared heating system)

Mordant solution (e.g., 10% tannic acid, optional)[3]

Detergent (e.g., Diadavin UN)

Distilled water

Procedure:

Pre-mordanting (Optional): To improve dye uptake, especially for natural fibers, treat the

fabric in a mordant bath. For example, use a 10% tannic acid solution with a liquor ratio of

1:20 at 90°C for 1 hour.[2][3]

Dye Bath Preparation: Prepare the dye bath with the prodigiosin extract, maintaining a liquor

ratio of 1:20 to 1:30.[2] Adjust the pH of the dye bath according to the fabric type (see Table

1). For cotton, a pH of 3 is often optimal.[4]

Dyeing: Immerse the fabric in the dye bath. The dyeing temperature and time should be

optimized for the specific fiber (refer to Table 1). For example:
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Cotton/Silk: Heat to 80-90°C and maintain for 60 minutes.[2][4]

Wool/Nylon: Heat to 100°C and maintain for 60 minutes.[2]

Polyester: Heat in stages up to 130°C.[2]

Rinsing and Washing: After dyeing, rinse the fabric with distilled water. Then, wash with a 1

g/L detergent solution at boiling temperature for 20 minutes to remove any unbound pigment.

[2]

Drying: Dry the dyed fabric in an oven at a low temperature (e.g., 40°C).[2]

Protocol for Assessing Color Fastness
Standard ISO methods should be used for assessing the color fastness of the dyed fabrics.

Washing Fastness: Evaluate according to ISO 105-C06.

Rubbing Fastness: Evaluate according to ISO 105-X12.[3]

Perspiration Fastness: Evaluate according to ISO 105-E04.

Light Fastness: Evaluate according to ISO 105-B02.

Protocol for Evaluating Antimicrobial Activity
The antimicrobial properties of the dyed fabric can be assessed using standard methods such

as AATCC 100 (quantitative) or AATCC 147 (qualitative).

Brief Procedure (based on AATCC 100):

Prepare swatches of the dyed and undyed (control) fabric.

Inoculate the swatches with a known concentration of test bacteria (e.g., S. aureus, E. coli).

Incubate the swatches in a humid environment for a specified contact time (e.g., 16-24

hours).[7]
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Elute the bacteria from the swatches and perform serial dilutions and plate counts to

determine the number of viable bacteria.

Calculate the percentage reduction of bacteria on the dyed fabric compared to the control.

Visualized Workflows and Relationships
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Prodigiosin Production & Extraction Textile Dyeing Process
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Caption: Experimental workflow for prodigiosin dyeing of textiles.
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Textile Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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